Cas no 852572-02-2 (2H-PYRAN, 4-ETHYLIDENETETRAHYDRO-)
852572-02-2 structure
Product Name:2H-PYRAN, 4-ETHYLIDENETETRAHYDRO-
CAS No:852572-02-2
MF:C7H12O
MW:112.169582366943
CID:3286051
PubChem ID:22965782
Update Time:2025-04-21
2H-PYRAN, 4-ETHYLIDENETETRAHYDRO- Chemical and Physical Properties
Names and Identifiers
-
- 2H-PYRAN, 4-ETHYLIDENETETRAHYDRO-
- 4-ethylidene tetrahydro-2h-pyran
- SCHEMBL2010571
- DB-123454
- CS-0069590
- 4-ethylidenetetrahydro-2h-pyran
- CHHRZBYYDKQUJV-UHFFFAOYSA-N
- 852572-02-2
- 4-ethylideneoxane
-
- Inchi： 1S/C7H12O/c1-2-7-3-5-8-6-4-7/h2H,3-6H2,1H3
- InChI Key： CHHRZBYYDKQUJV-UHFFFAOYSA-N
- SMILES： O1CC/C(=C\C)/CC1
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 86.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 9.2Ų
2H-PYRAN, 4-ETHYLIDENETETRAHYDRO- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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